N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide

• Molecular Formula: C17H21NO4S
• Molecular Weight: 335.4 g/mol
• IUPAC Name: N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C17H21NO4S/c1-4-13-6-11-16(21-3)17(12-13)23(19,20)18-14-7-9-15(10-8-14)22-5-2/h6-12,18H,4-5H2,1-3H3
• InChI Key: KYCGOSLVECJOTH-UHFFFAOYSA-N
• SMILES: CCC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=C(C=C2)OCC

Description

N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide, also known as Etoricoxib, is a nonsteroidal anti-inflammatory drug (NSAID) that belongs to the class of selective cyclooxygenase-2 (COX-2) inhibitors. Etoricoxib is used to relieve pain and inflammation in conditions such as osteoarthritis, rheumatoid arthritis, ankylosing spondylitis, and gouty arthritis.

Mechanism of Action

N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide selectively inhibits the COX-2 enzyme, which is responsible for the production of prostaglandins that cause pain and inflammation. By inhibiting COX-2, N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide reduces the production of prostaglandins, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor alpha (TNF-α). N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide has also been shown to reduce the expression of adhesion molecules, which are involved in the recruitment of immune cells to sites of inflammation. Additionally, N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide has several advantages for lab experiments. It is a selective COX-2 inhibitor, which makes it useful for studying the role of COX-2 in inflammation and pain. N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide is also relatively easy to synthesize and purify, which makes it accessible for researchers. However, N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide has some limitations for lab experiments. It is a potent inhibitor of COX-2, which can make it difficult to interpret the results of experiments. Additionally, N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide has a relatively short half-life, which can make it difficult to maintain a consistent level of drug exposure in experiments.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide. One area of interest is the potential use of N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide in the treatment of cancer. Further studies are needed to determine the mechanisms by which N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide inhibits cancer cell growth and to identify the types of cancer that may be most responsive to N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide treatment. Another area of interest is the development of new COX-2 inhibitors that have improved selectivity and fewer side effects than N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide. Additionally, further studies are needed to understand the long-term effects of N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide use on cardiovascular health, as there is some evidence that COX-2 inhibitors may increase the risk of cardiovascular events.

Synthesis Methods

N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide can be synthesized by reacting 2-methoxy-5-ethylbenzenesulfonyl chloride with 4-ethoxyaniline in the presence of a base such as triethylamine. The reaction yields N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide, which is then purified by recrystallization.

Scientific Research Applications

N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in reducing pain and inflammation in various animal models of arthritis and other inflammatory conditions. N-(4-ethoxyphenyl)-5-ethyl-2-methoxybenzenesulfonamide has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cells.